Cas no 1213645-55-6 (METHYL (R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOATE 2HCL)

• Product Name: METHYL (R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOATE 2HCL
• CAS No: 1213645-55-6
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5691934
• PubChem ID: 28348356
• Update Time: 2025-05-21

METHYL (R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOATE 2HCL Chemical and Physical Properties

Names and Identifiers

• METHYL (R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOATE 2HCL
• METHYL(R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOATE2HCL
• 1213645-55-6
• Benzenepropanoic acid, β-amino-4-(dimethylamino)-, methyl ester, (βR)-

• Inchi： 1S/C12H18N2O2/c1-14(2)10-6-4-9(5-7-10)11(13)8-12(15)16-3/h4-7,11H,8,13H2,1-3H3/t11-/m1/s1
• InChI Key： ZDZPKDIOYSXSFS-LLVKDONJSA-N
• SMILES： O(C)C(C[C@H](C1C=CC(=CC=1)N(C)C)N)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 344.0±37.0 °C(Predicted)
• pka: 8.35±0.10(Predicted)

Additional information on METHYL (R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOATE 2HCL

Recent Advances in the Study of METHYL (R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOATE 2HCL (CAS: 1213645-55-6)

The compound METHYL (R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOATE 2HCL (CAS: 1213645-55-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino ester derivative, characterized by its dimethylamino phenyl group, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. Recent studies have focused on its synthesis optimization, pharmacological properties, and mechanism of action, shedding light on its unique biochemical interactions and therapeutic efficacy.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have reported a high-yield, enantioselective synthesis method that minimizes byproducts and enhances purity, which is critical for pharmaceutical applications. The optimized process involves asymmetric hydrogenation and subsequent esterification, achieving an enantiomeric excess (ee) of over 99%. This breakthrough not only improves scalability but also reduces production costs, making the compound more accessible for further research and development.

Pharmacological evaluations have revealed that METHYL (R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOATE 2HCL exhibits potent activity as a modulator of neurotransmitter systems. In vitro studies demonstrate its affinity for serotonin and dopamine receptors, suggesting potential applications in treating neuropsychiatric disorders such as depression and schizophrenia. Additionally, its role as a precursor in the synthesis of bioactive molecules has been explored, with recent findings highlighting its utility in creating targeted enzyme inhibitors for cancer therapy.

Recent in vivo studies have further elucidated the compound's pharmacokinetic profile. The hydrochloride salt form (2HCL) enhances solubility and bioavailability, addressing previous challenges related to oral administration. Animal models have shown favorable absorption and distribution patterns, with minimal off-target effects. These findings underscore the compound's potential as a lead candidate for drug development, particularly in CNS-targeted therapies.

In conclusion, METHYL (R)-3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANOATE 2HCL (CAS: 1213645-55-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Advances in synthesis, coupled with a deeper understanding of its pharmacological properties, position it as a valuable tool for developing next-generation therapeutics. Future research should focus on clinical translation and exploring its full therapeutic potential in diverse medical applications.